Cas no 77821-44-4 (Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester)
77821-44-4 structure
Product Name:Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester
CAS No:77821-44-4
MF:C16H16O4S
MW:304.360843658447
CID:1789337
Update Time:2024-11-27
Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester
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- Inchi: 1S/C16H16O4S/c1-13-6-5-7-14(12-13)20-16(17)10-11-21(18,19)15-8-3-2-4-9-15/h2-9,12H,10-11H2,1H3
- InChI Key: UNICDTQQSOGHRT-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC(C)=C1)(=O)CCS(C1=CC=CC=C1)(=O)=O
Computed Properties
- Exact Mass: 304.07698
Experimental Properties
- Density: 1.237±0.06 g/cm3(Predicted)
- Boiling Point: 498.0±37.0 °C(Predicted)
- PSA: 60.44
Propanoic acid, 3-(phenylsulfonyl)-, 3-methylphenyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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